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A note from the Senior Application Scientist: In the landscape of chemical research and drug
development, it is not uncommon to encounter compounds that, despite their potential
significance, lack extensive documentation. This guide addresses such a case: 3,6-
Dimethoxypyridine-2-carbaldehyde. Our comprehensive search of prominent chemical
databases and the scientific literature has revealed a notable absence of readily available
physical and spectral data for this specific isomer.

This guide, therefore, serves a dual purpose. Firstly, it transparently communicates the current
lack of available data for 3,6-Dimethoxypyridine-2-carbaldehyde. Secondly, and more
importantly, it provides a detailed technical overview of its closely related and commercially
available isomers: 2,6-Dimethoxypyridine-3-carbaldehyde and 6-Methoxypyridine-2-
carbaldehyde. By presenting the known properties and synthetic considerations of these
analogous structures, we aim to equip researchers with a valuable comparative framework and
predictive insights that can inform their work with less-characterized pyridine derivatives.
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The Landscape of Methoxy-Substituted Pyridine
Carbaldehydes

Methoxy-substituted pyridine carbaldehydes are a class of heterocyclic compounds of
significant interest in medicinal chemistry and organic synthesis. The pyridine ring, a
foundational scaffold in numerous pharmaceuticals, coupled with the electron-donating
methoxy groups and the reactive aldehyde functionality, makes these molecules versatile
building blocks for the synthesis of more complex molecular architectures. The aldehyde group,
in particular, serves as a synthetic handle for a variety of chemical transformations, including
reductive aminations, Wittig reactions, and the formation of Schiff bases, which are crucial for
the construction of novel bioactive compounds.

The specific substitution pattern of the methoxy and carbaldehyde groups on the pyridine ring
profoundly influences the molecule's electronic properties, reactivity, and ultimately, its
biological activity. It is for this reason that a thorough understanding of the distinct
characteristics of each isomer is paramount for its effective application in research and
development.

Physicochemical Properties of Commercially
Available Isomers

While data for 3,6-Dimethoxypyridine-2-carbaldehyde is not available, a summary of the
known physical and chemical properties of its isomers provides a useful benchmark for
researchers.
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2,6-Dimethoxypyridine-3-

6-Methoxypyridine-2-

Property
carbaldehyde carbaldehyde
CAS Number 58819-72-0[1] 54221-96-4[2]
Molecular Formula CsHoNO3[1] C7H7NO2[2]
Molecular Weight 167.16 g/mol [1] 137.14 g/mol
Pale yellow to light brown Clear yellow to orange to
Appearance . _
solid[1] brown liquid[2]
Melting Point 68-72 °C Not Applicable
Boiling Point Not Available 103-104 °C at 20 mmHg
Soluble in organic solvents like - ]
- ] Not specified, but likely soluble
Solubility ethanol and dichloromethane; ) )
o o in common organic solvents.
limited solubility in water.[1]
Density Not Available 1.140 g/mL at 25 °C
Refractive Index Not Available n20/D 1.532

Synthesis and Reactivity: A Comparative Overview

The synthesis of pyridine carbaldehydes often involves the oxidation of the corresponding

methyl or hydroxymethyl pyridines. The presence and position of methoxy groups can influence

the choice of oxidizing agents and reaction conditions.

General Synthetic Approach

A common strategy for the synthesis of pyridine aldehydes is the oxidation of the

corresponding alcohol or methyl group. For instance, the oxidation of a (methoxypyridin-

yl)methanol derivative would yield the desired aldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. CAS 58819-72-0: 2,6-dimethoxypyridine-3-carbaldehyde [cymitquimica.com]

e 2. 6-Methoxypyridine-2-carboxaldehyde, 96% 1 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

e To cite this document: BenchChem. [An In-depth Technical Guide to Dimethoxypyridine
Carbaldehydes for the Research Scientist]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13575342/docs#an-in-depth-technical-guide-to-
dimethoxypyridine-carbaldehydes-for-the-research-scientist]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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